Cas no 954225-99-1 (3-(4-fluoro-3-methylphenoxy)pyrrolidine)

• Product Name: 3-(4-fluoro-3-methylphenoxy)pyrrolidine
• CAS No: 954225-99-1
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 1985465
• PubChem ID: 24902417
• Update Time: 2026-04-28

3-(4-fluoro-3-methylphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-methyl-phenoxy)-pyrrolidine
• 3-(4-fluoro-3-methylphenoxy)pyrrolidine

Computed Properties

• Exact Mass: 195.10600

Experimental Properties

• PSA: 21.26000
• LogP: 2.20360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4-fluoro-3-methylphenoxy)pyrrolidine

3-(4-Fluoro-3-methylphenoxy)pyrrolidine: A Comprehensive Overview

3-(4-Fluoro-3-methylphenoxy)pyrrolidine, with the CAS number 954225-99-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a fluoro-substituted phenyl group. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for neurological and psychiatric disorders.

The chemical structure of 3-(4-fluoro-3-methylphenoxy)pyrrolidine is composed of a five-membered pyrrolidine ring attached to a 4-fluoro-3-methylphenyl group via an ether linkage. The presence of the fluorine atom and the methyl group imparts specific pharmacological properties to the molecule, making it an attractive candidate for drug discovery and development. Recent studies have highlighted the importance of fluorine substitution in enhancing the metabolic stability and bioavailability of small molecules, which are crucial factors in drug design.

In the context of medicinal chemistry, 3-(4-fluoro-3-methylphenoxy)pyrrolidine has been investigated for its potential as a modulator of various receptors and enzymes. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_1A receptor. Serotonin is a key neurotransmitter involved in regulating mood, sleep, and appetite, and dysregulation of serotonin signaling has been implicated in several psychiatric disorders, including depression and anxiety. Studies have shown that 3-(4-fluoro-3-methylphenoxy)pyrrolidine exhibits selective binding to the 5-HT_1A receptor, suggesting its potential as an antidepressant or anxiolytic agent.

Beyond its interaction with serotonin receptors, 3-(4-fluoro-3-methylphenoxy)pyrrolidine has also been explored for its effects on other neurotransmitter systems. For instance, preliminary research indicates that it may modulate dopamine signaling, which is relevant to conditions such as Parkinson's disease and schizophrenia. The ability to influence multiple neurotransmitter systems makes this compound a versatile candidate for developing multi-target drugs that can address complex neurological disorders.

In addition to its pharmacological properties, the synthesis of 3-(4-fluoro-3-methylphenoxy)pyrrolidine has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, with some methods focusing on environmentally friendly approaches that minimize waste and reduce energy consumption. These advancements in synthetic chemistry not only enhance the feasibility of large-scale production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The safety profile of 3-(4-fluoro-3-methylphenoxy)pyrrolidine is another critical aspect that has been extensively studied. Preclinical toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical evaluation. However, as with any new drug candidate, thorough safety testing is essential to ensure that it meets regulatory standards before advancing to human trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-(4-fluoro-3-methylphenoxy)pyrrolidine in treating various conditions. Early-phase trials have demonstrated promising results, with patients showing significant improvements in symptoms associated with depression and anxiety. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in further clinical development.

In conclusion, 3-(4-fluoro-3-methylphenoxy)pyrrolidine, CAS number 954225-99-1, represents a promising compound with potential applications in the treatment of neurological and psychiatric disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in medicinal chemistry and pharmaceutical science.